Cas no 159148-84-2 (2-(1H-1,2,4-triazol-1-ylmethyl)phenylmethanamine)

• Product Name: 2-(1H-1,2,4-triazol-1-ylmethyl)phenylmethanamine
• CAS No: 159148-84-2
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 1337730
• PubChem ID: 16777110
• Update Time: 2025-04-20

2-(1H-1,2,4-triazol-1-ylmethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(1H-1,2,4-triazol-1-ylmethyl)-
• {2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methanamine
• AKOS000133425
• [2-(1,2,4-triazol-1-ylmethyl)phenyl]methanamine
• Z239137474
• DB-126235
• CS-0286109
• [2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine
• 1-[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine
• EN300-35883
• SCHEMBL16446324
• PUQTWRVJAQDULB-UHFFFAOYSA-N
• 159148-84-2
• (2-((1H-1,2,4-triazol-1-yl)methyl)phenyl)methanamine
• 1-{2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methanamine
• 2-(1H-1,2,4-triazol-1-ylmethyl)phenylmethanamine

• Inchi： 1S/C10H12N4/c11-5-9-3-1-2-4-10(9)6-14-8-12-7-13-14/h1-4,7-8H,5-6,11H2
• InChI Key： PUQTWRVJAQDULB-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 188.10636
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73

2-(1H-1,2,4-triazol-1-ylmethyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)